5-(3,5-Dichloro-pyridin-2-yloxy)-2-methoxy-pyridine

• Molecular Formula: C11H8Cl2N2O2
• Molecular Weight: 271.10 g/mol
• IUPAC Name: 3,5-dichloro-2-(6-methoxypyridin-3-yl)oxypyridine
• InChI: InChI=1S/C11H8Cl2N2O2/c1-16-10-3-2-8(6-14-10)17-11-9(13)4-7(12)5-15-11/h2-6H,1H3
• InChI Key: CLVIBKKXAHSKKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)OC2=C(C=C(C=N2)Cl)Cl

Description

5-(3,5-Dichloro-pyridin-2-yloxy)-2-methoxy-pyridine is a useful research compound. Its molecular formula is C11H8Cl2N2O2 and its molecular weight is 271.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-hydroxy-2-methoxypyridine (1.25 g, 10.0 mmol), 2,3,5-trichloropyridine (1.82 g, 10.0 mmol) and potassium hydroxide (85% pure, 1.08 g, 10.0 mmol) in dimethyl sulfoxide (25 mL) was heated at 90° C. for 1.5 hours. The solution was poured slowly into water (200 mL). The precipitate was collected by suction, washed thoroughly with water and dried in a vacuum oven at 45° C., yielding the title compound (2.39 g, 88% yield).